Cas no 867141-55-7 (2,3-dimethylpyridine-4-carbaldehyde)

2,3-dimethylpyridine-4-carbaldehyde structure
867141-55-7 structure
Product Name:2,3-dimethylpyridine-4-carbaldehyde
CAS No:867141-55-7
MF:C8H9NO
MW:135.163161993027
MDL:MFCD11044199
CID:1856440
PubChem ID:21702746
Update Time:2025-04-21

2,3-dimethylpyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethylpyridine-4-carbaldehyde
    • 2,3-DIMETHYLISONICOTINALDEHYDE
    • 2,3-dimethyl-4-pyridinecarboxaldehyde
    • AB62887
    • RP01060
    • Y4384
    • A841806
    • 2,3-DIFLUORO-4-BROMO-PHENYLACETALDEHYDE
    • J-507040
    • SCHEMBL4796219
    • QGNXDUPCPKQIGT-UHFFFAOYSA-N
    • CS-0456678
    • 867141-55-7
    • AKOS006306040
    • MDL： MFCD11044199
    • Inchi： 1S/C8H9NO/c1-6-7(2)9-4-3-8(6)5-10/h3-5H,1-2H3
    • InChI Key： QGNXDUPCPKQIGT-UHFFFAOYSA-N
    • SMILES： O=CC1C=CN=C(C)C=1C

Computed Properties

  • Exact Mass: 135.06800
  • Monoisotopic Mass: 135.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 1.51090

2,3-dimethylpyridine-4-carbaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-dimethylpyridine-4-carbaldehyde Pricemore >>

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